3-(4-(6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)piperazine-1-carbonyl)-2H-chromen-2-one

• IUPAC Name: 3-[4-[6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl]piperazine-1-carbonyl]chromen-2-one
• InChI: InChI=1S/C24H22N6O3/c1-16-8-9-25-21(14-16)26-20-6-7-22(28-27-20)29-10-12-30(13-11-29)23(31)18-15-17-4-2-3-5-19(17)33-24(18)32/h2-9,14-15H,10-13H2,1H3,(H,25,26,27)
• InChI Key: DYKPNRHOEDKLPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC5=CC=CC=C5OC4=O
• Molecular Formula: C24H22N6O3
• Molecular Weight: 442.5 g/mol

Description

3-(4-(6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)piperazine-1-carbonyl)-2H-chromen-2-one is a useful research compound. Its molecular formula is C24H22N6O3 and its molecular weight is 442.479. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation
Research on compounds structurally related to 3-(4-(6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)piperazine-1-carbonyl)-2H-chromen-2-one has demonstrated their potential in the synthesis of molecules with significant biological activities. These include the development of derivatives with enhanced anti-proliferative activities against cancer cell lines, such as human breast cancer (MCF-7) and kidney cells (HEK293), indicating potential applications in cancer research. The structure-activity relationship (SAR) analyses of these compounds have revealed that specific moieties, when attached to the core structure, can significantly enhance their biological activities (Parveen et al., 2017).

Antimicrobial Properties
Another line of research has focused on the synthesis of thiazolidinone derivatives related to the target compound, demonstrating antimicrobial activities against a range of bacterial and fungal pathogens. This highlights the compound's potential as a scaffold for developing new antimicrobial agents, addressing the growing concern over antimicrobial resistance (Patel, Kumari, & Patel, 2012).

Molecular Docking and Antitumor Activity
The antitumor activity of N1-(coumarin-7-yl)amidrazones incorporating N-piperazines, structurally akin to the compound , has been evaluated, showing potent activity against various cancer cell lines. This suggests potential applications in the development of new chemotherapeutic agents. Molecular docking studies have further supported these findings by demonstrating good binding affinity to target proteins, which could be beneficial in the rational design of new cancer therapies (Mustafa et al., 2011).